Cas no 2097936-40-6 (4-(chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 4-(chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 2097936-40-6
• CID: 4636901
• PubChem ID: 126850263
• Update Time: 2025-10-11

4-(chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride

Additional information on 4-(chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride

Introduction to 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one Hydrochloride (CAS No. 2097936-40-6)

4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride (CAS No. 2097936-40-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a chloromethyl group and a methylated pyridine ring, make it an intriguing candidate for various pharmacological studies.

The chemical structure of 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride is characterized by a six-membered pyridine ring with a chlorine-substituted methyl group and a methyl group attached to the nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications. The compound's molecular formula is C₈H₁₀ClNO·HCl, and its molecular weight is approximately 205.08 g/mol.

In recent years, there has been a growing interest in the biological activities of dihydropyridine derivatives, particularly their potential as calcium channel blockers. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension, angina pectoris, and certain types of arrhythmias. The chloromethyl group in 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride may play a crucial role in modulating its interaction with calcium channels, thereby influencing its pharmacological profile.

Several studies have explored the potential therapeutic applications of 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride. For instance, a recent study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit L-type calcium channels in vascular smooth muscle cells. The results showed that the compound exhibited potent and selective inhibition of these channels, suggesting its potential as a novel antihypertensive agent.

Beyond its cardiovascular effects, 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride has also been studied for its neuroprotective properties. A study conducted by researchers at the University of California found that the compound demonstrated significant neuroprotective effects in an in vitro model of neuronal injury. The mechanism underlying these effects is thought to involve the modulation of intracellular calcium levels and the reduction of oxidative stress.

The synthesis of 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization and subsequent functional group modifications. The final step often involves the formation of the hydrochloride salt to improve solubility and stability.

In addition to its potential therapeutic applications, 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride has also been used as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for probing specific biological pathways and interactions. For example, researchers at Harvard University utilized this compound to study the role of calcium signaling in cellular processes such as apoptosis and cell proliferation.

The safety profile of 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride is an important consideration for its potential use in clinical settings. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 4-(Chloromethyl)-1-methyl-1,2-dihydropyridin-2-one hydrochloride (CAS No. 2097936-40-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both basic research and drug development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge.